For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Discovery and Synthesis of N1-Methylpseudouridine
This technical guide provides a comprehensive overview of the discovery and synthesis of N1-methylpseudouridine (m1Ψ), a critical component in the development of mRNA-based therapeutics and vaccines. The document details the historical discovery of this modified nucleoside, its pivotal role in mitigating the immunogenicity of synthetic mRNA, and the various methods for its chemical and enzymatic synthesis.
Discovery and Significance
N1-methylpseudouridine, a modified pyrimidine (B1678525) nucleoside, was first discovered in 1976 as a metabolite of the bacterium Streptomyces platensis.[1] It was later identified as a natural component of transfer RNA (tRNA) in archaea in the 1980s.[1] However, its significance in the context of synthetic mRNA therapeutics came to light much later.
The pioneering work of Katalin Karikó and Drew Weissman was instrumental in demonstrating that the incorporation of modified nucleosides, such as pseudouridine (B1679824) (Ψ), into in vitro-transcribed mRNA could significantly reduce its inherent immunogenicity.[1][2] This discovery addressed a major obstacle in mRNA therapeutic development, as unmodified synthetic mRNA can be recognized by the innate immune system, leading to inflammatory responses and reduced protein expression.[3]
Subsequent research revealed that N1-methylpseudouridine (m1Ψ) offered even greater advantages than pseudouridine. In 2015, it was shown that mRNA incorporating m1Ψ not only exhibited reduced immunogenicity but also led to enhanced protein expression in mammalian cell lines and mice compared to its pseudouridine-containing counterpart.[1][2] This superior performance established m1Ψ as a key component in the development of effective mRNA vaccines, including the Pfizer-BioNTech and Moderna COVID-19 vaccines.[1]
The primary mechanism by which m1Ψ-modified mRNA evades the innate immune system is by avoiding recognition by endosomal Toll-like receptors (TLRs), such as TLR3, TLR7, and TLR8, which are key sensors of foreign RNA.[3][] This evasion prevents the activation of downstream inflammatory signaling pathways.
Synthesis of N1-Methylpseudouridine (m1Ψ) and its Triphosphate (m1ΨTP)
The synthesis of m1Ψ-containing mRNA involves a multi-step process that begins with the synthesis of the m1Ψ nucleoside, followed by its conversion to the triphosphate form (m1ΨTP), and finally, the enzymatic incorporation of m1ΨTP into the mRNA molecule during in vitro transcription. Both chemical and chemoenzymatic approaches have been developed for the synthesis of m1Ψ and m1ΨTP.
A straightforward and efficient chemical method for the gram-scale synthesis of m1ΨTP from the N1-methylpseudouridine nucleoside has been described. This "one-pot, three-step" strategy, based on the Ludwig-Eckstein reaction, avoids the need for protection groups. The process involves:
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Monophosphorylation: The N1-methylpseudouridine nucleoside is first monophosphorylated using phosphorous oxychloride (POCl₃).
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Reaction with Pyrophosphate: The resulting monophosphate is then reacted with tributylammonium (B8510715) pyrophosphate.
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Hydrolysis: The cyclic intermediate formed is subsequently hydrolyzed to yield the final N1-methylpseudouridine-5'-O-triphosphate.
This method is noted for producing high-purity m1ΨTP (>99.5%) after purification by DEAE Sepharose column chromatography.
More recently, an integrated chemoenzymatic route has been developed, offering a highly atom-economic and high-yielding approach. This method combines chemical and enzymatic steps to achieve the synthesis of m1ΨTP. A key feature of this approach is the biocatalytic cascade rearrangement of uridine (B1682114) to produce pseudouridine monophosphate (ΨMP) or pseudouridine (Ψ) in high yields.[5]
A described chemoenzymatic pathway involves:[5]
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Enzymatic Synthesis of ΨMP: A biocatalytic cascade is used to convert uridine into ΨMP.
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Protection and Chemical Methylation: The ΨMP is protected with an acetonide group, followed by selective N1-methylation using dimethyl sulfate.
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Enzymatic Phosphorylation Cascade: The resulting m1ΨMP is then converted to the triphosphate form through an efficient kinase cascade reaction. This involves the use of Saccharomyces cerevisiae uridine 5'-monophosphate kinase for the phosphorylation of m1ΨMP to m1ΨDP, and Escherichia coli acetate (B1210297) kinase to catalyze the synthesis of m1ΨTP, which also serves to regenerate ATP.
This chemoenzymatic route has been shown to be a sustainable and efficient method for the preparation of m1ΨTP.[5]
Quantitative Data on Synthesis and Purity
The following table summarizes key quantitative data related to the synthesis and purity of N1-methylpseudouridine triphosphate and its incorporation into mRNA.
| Parameter | Chemical Synthesis | Chemoenzymatic Synthesis | In Vitro Transcription |
| Starting Material | N1-methylpseudouridine | Uridine | DNA template, NTPs (including m1ΨTP) |
| Key Reagents/Enzymes | POCl₃, Tributylammonium pyrophosphate | UMP kinase, Acetate kinase, Dimethyl sulfate | T7 RNA Polymerase |
| Reported Yield | Moderate | High | High |
| Product Purity | >99.5% (after purification) | High | High |
| Scale | Gram-scale | ~200 mg scale (isolated compound) | Scalable for manufacturing |
Experimental Protocols
This protocol outlines the general steps for the synthesis of m1Ψ-containing mRNA using T7 RNA polymerase.
Materials:
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Linearized DNA template with a T7 promoter
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N1-methylpseudouridine-5'-triphosphate (m1ΨTP)
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ATP, GTP, CTP
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T7 RNA Polymerase
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Transcription Buffer (containing MgCl₂, DTT, spermidine)
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RNase Inhibitor
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DNase I
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RNA purification kit (e.g., LiCl precipitation or column-based)
Procedure:
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Reaction Setup: In an RNase-free environment, assemble the in vitro transcription reaction at room temperature. The final concentration of NTPs is typically in the millimolar range, with m1ΨTP completely replacing UTP.
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Incubation: Incubate the reaction mixture at 37°C for 2-4 hours.
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DNase Treatment: Following incubation, add DNase I to the reaction mixture to digest the DNA template. Incubate at 37°C for 15-30 minutes.
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RNA Purification: Purify the synthesized mRNA using a suitable method, such as lithium chloride precipitation or a column-based purification kit, to remove enzymes, unincorporated nucleotides, and small RNA fragments.
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Quality Control: Assess the integrity and concentration of the purified mRNA using methods like agarose (B213101) gel electrophoresis and UV spectrophotometry.
Visualizations
Caption: Chemoenzymatic synthesis of m1ΨTP and its incorporation into mRNA via in vitro transcription.
References
- 1. preprints.org [preprints.org]
- 2. N1-Methylpseudouridine: Increase mRNA vaccine effectiveness - News Blog - Jena Bioscience [jenabioscience.com]
- 3. pubs.acs.org [pubs.acs.org]
- 5. Integrated Chemoenzymatic Synthesis of the mRNA Vaccine Building Block N1-Methylpseudouridine Triphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
